Cas no 18969-60-3 ((4-Carboxybenzyl)methylbicarbamic acid dibenzyl ester)

(4-Carboxybenzyl)methylbicarbamic acid dibenzyl ester structure
18969-60-3 structure
Product name:(4-Carboxybenzyl)methylbicarbamic acid dibenzyl ester
CAS No:18969-60-3
MF:C25H24N2O6
MW:448.467866897583
CID:51188
PubChem ID:21569045

(4-Carboxybenzyl)methylbicarbamic acid dibenzyl ester Chemical and Physical Properties

Names and Identifiers

    • (4-Carboxybenzyl)methylbicarbamic acid dibenzyl ester
    • 1-[(4-Carboxyphenyl)methyl]-2-methyl-1,2-hydrazinedicarboxylic acid bis(phenylmethyl) ester
    • (P-CARBOXYBENZYL)METHYL-BICARBAMIC ACID DIBENZYL ESTER
    • 4-(2-{1,2-Bis[(benzyloxy)carbonyl]hydrazino}ethyl)benzoic acid
    • 2-Methyl-N-ethyl-N-(2-cyanoethyl)-4-aminobenzaldehyde
    • 3-(ethyl(4-formyl-3-methylphenyl)amino)propanenitrile
    • 3-[ethyl(4-formyl-3-methylphenyl)amino]propiononitrile
    • 4-[(2-methyl-1,2-dicarbobenzoxy-hydrazino)-methyl]-benzoic acid
    • 4-< (2-Cyanoethyl)ethylamino> -o-tolualdehyde
    • 4-< (2-Methyl-1,2-dicarbobenzoxy-hydrazino)-methyl> -benzoesaeure
    • 528315_ALDRICH
    • AC1L26ST
    • AC1Q2ZLO
    • AC1Q6PZZ
    • CTK4B1569
    • T0515-3093
    • SCHEMBL11872301
    • 4-[[[methyl(phenylmethoxycarbonyl)amino]-phenylmethoxycarbonylamino]methyl]benzoic acid
    • 18969-60-3
    • AKOS015967624
    • SQVPOIYOTJPEAF-UHFFFAOYSA-N
    • 4-((1,2-bis(benzyloxycarbonyl)-2-methylhydrazinyl)methyl)benzoic acid
    • Inchi: InChI=1S/C25H24N2O6/c28-23(29)22-13-11-19(12-14-22)15-16-27(25(31)33-18-21-9-5-2-6-10-21)26-24(30)32-17-20-7-3-1-4-8-20/h1-14H,15-18H2,(H,26,30)(H,28,29)
    • InChI Key: GEFLQMNTNSMBCW-UHFFFAOYSA-N
    • SMILES: C(OC(=O)N(CCC1C=CC(C(O)=O)=CC=1)NC(OCC1C=CC=CC=1)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 448.16352
  • Monoisotopic Mass: 448.16343649g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 9
  • Complexity: 637
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 96.4Ų

Experimental Properties

  • Density: 1.304
  • PSA: 105.17

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